Cas no 499984-82-6 (Thiourea, [4-methyl-3-(trifluoromethyl)phenyl]-)

• Product Name: Thiourea, [4-methyl-3-(trifluoromethyl)phenyl]-
• CAS No: 499984-82-6
• MF: C₉H₉F₃N₂S
• MW: 234.241370916367
• CID: 1542570
• Update Time: 2024-08-24

Thiourea, [4-methyl-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, [4-methyl-3-(trifluoromethyl)phenyl]-
• Thiourea, N-[4-methyl-3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C9H9F3N2S/c1-5-2-3-6(14-8(13)15)4-7(5)9(10,11)12/h2-4H,1H3,(H3,13,14,15)
• InChI Key： NYDYIXYNUYZMOA-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(C(F)(F)F)=C1)C(N)=S

Computed Properties

• Exact Mass: 234.04397

Experimental Properties

• Density: 1.399±0.06 g/cm3(Predicted)
• Boiling Point: 277.7±50.0 °C(Predicted)
• PSA: 38.05
• pka: 12.95±0.70(Predicted)